Cas no 122265-84-3 (1,2-Difluoro-3-(heptyloxy)benzene)

1,2-Difluoro-3-(heptyloxy)benzene structure
122265-84-3 structure
Product Name:1,2-Difluoro-3-(heptyloxy)benzene
CAS No:122265-84-3
MF:C13H18F2O
MW:228.278231143951
CID:91534
PubChem ID:21477947
Update Time:2025-04-18

1,2-Difluoro-3-(heptyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Difluoro-3-(heptyloxy)benzene
    • 1-HEPTYLOXY-2,3-DIFLUOROBENZENE
    • 1,2-difluoro-3-n-heptyloxybenzene
    • 2,3-Difluoro-1-n-heptoxybenzene
    • 2,3-difluoro-4-(heptyloxy)benzene
    • AG-D-48326
    • AK119677
    • CTK4B3040
    • KB-216318
    • SureCN8746453
    • Benzene, 1,2-difluoro-3-(heptyloxy)-
    • A2571
    • 122265-84-3
    • DTXSID30614412
    • DTLNCGIPFFKTFC-UHFFFAOYSA-N
    • SCHEMBL8746453
    • AKOS015891218
    • 1,2-difluoro-3-heptoxybenzene
    • MDL: MFCD12913617
    • Inchi: 1S/C13H18F2O/c1-2-3-4-5-6-10-16-12-9-7-8-11(14)13(12)15/h7-9H,2-6,10H2,1H3
    • InChI Key: DTLNCGIPFFKTFC-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1OCCCCCCC)F

Computed Properties

  • Exact Mass: 228.13264
  • Monoisotopic Mass: 228.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 5

Experimental Properties

  • Density: 1.033
  • Boiling Point: 268.4°C at 760 mmHg
  • Flash Point: 123.4°C
  • Refractive Index: 1.461
  • PSA: 9.23
  • LogP: 4.31400

1,2-Difluoro-3-(heptyloxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 190.00 2022-06-06
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